Cas no 67639-41-2 (4-Amino-4-carboxytetrahydrothiopyran hydrochloride)

4-Amino-4-carboxytetrahydrothiopyran hydrochloride structure
67639-41-2 structure
Product Name:4-Amino-4-carboxytetrahydrothiopyran hydrochloride
CAS No:67639-41-2
MF:C6H12ClNO2S
MW:197.68297958374
MDL:MFCD02683141
CID:966506
PubChem ID:2734407
Update Time:2025-04-19

4-Amino-4-carboxytetrahydrothiopyran hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-4-carboxytetrahydrothiopyran hydrochloride
    • 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
    • 4-Aminotetrahydro-(2H)-thiopyran-4-carboxylicacidHCl
    • 4-amino-tetrahydrothiopyran-4-carboxylate hydrochloride
    • 4-aminotetrahydro-2H-thiopyran-4-carboxylicacidhydrochloride
    • CCG-52563
    • SR-01000641790-1
    • 4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid HCl
    • XALTWSZOXHORRK-UHFFFAOYSA-N
    • CS-0259778
    • CHEMBL3245368
    • MFCD02683141
    • 4-aminothiane-4-carboxylic Acid Hydrochloride
    • FT-0617617
    • F30382
    • EN300-7419905
    • 67639-41-2
    • AKOS015902428
    • SCHEMBL973897
    • 4-aminothiane-4-carboxylic acid;hydrochloride
    • DB-026181
    • MDL: MFCD02683141
    • Inchi: 1S/C6H11NO2S.ClH/c7-6(5(8)9)1-3-10-4-2-6;/h1-4,7H2,(H,8,9);1H
    • InChI Key: XALTWSZOXHORRK-UHFFFAOYSA-N
    • SMILES: Cl.S1CCC(C(=O)O)(CC1)N

Computed Properties

  • Exact Mass: 197.02800
  • Monoisotopic Mass: 161.051049
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 137
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 67.8

Experimental Properties

  • Color/Form: Not available
  • Density: 1.298
  • Boiling Point: 334.7°C at 760 mmHg
  • Flash Point: 156.2°C
  • Refractive Index: 1.57
  • PSA: 88.62000
  • LogP: 1.79780
  • Solubility: Not available

4-Amino-4-carboxytetrahydrothiopyran hydrochloride Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • Storage Condition:Cold storage (+4 ° C)
  • Safety Term:S26;S37/39

4-Amino-4-carboxytetrahydrothiopyran hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FC10782-10g
4-aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
10g
$2100 2023-09-07
Alichem
A119001515-1g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
1g
$779.71 2023-09-01
Alichem
A119001515-5g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
5g
$2316.42 2023-09-01
Chemenu
CM279466-1g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
1g
$708 2021-06-09
Chemenu
CM279466-5g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
5g
$2123 2021-06-09
Chemenu
CM279466-1g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
1g
$708 2022-06-10
Chemenu
CM279466-5g
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid hydrochloride
67639-41-2 95%
5g
$2123 2022-06-10
abcr
AB461341-500 mg
4-Aminotetrahydro-2H-thiopyran-4-carboxylic acid HCl; .
67639-41-2
500mg
€232.10 2023-04-21
Enamine
EN300-7419905-0.05g
4-aminothiane-4-carboxylic acid hydrochloride
67639-41-2 95%
0.05g
$61.0 2024-05-24
Enamine
EN300-7419905-0.1g
4-aminothiane-4-carboxylic acid hydrochloride
67639-41-2 95%
0.1g
$90.0 2024-05-24
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.